Cas no 54646-37-6 (1-Propanol, 2-ethoxy-, 4-methylbenzenesulfonate)

1-Propanol, 2-ethoxy-, 4-methylbenzenesulfonate structure
54646-37-6 structure
Product Name:1-Propanol, 2-ethoxy-, 4-methylbenzenesulfonate
CAS No:54646-37-6
MF:C12H20O5S
MW:276.349203109741
CID:354030
PubChem ID:71364572
Update Time:2025-04-19

1-Propanol, 2-ethoxy-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 2-ethoxy-, 4-methylbenzenesulfonate
    • 2-ethoxypropan-1-ol,4-methylbenzenesulfonic acid
    • 4-Methylbenzene-1-sulfonic acid--2-ethoxypropan-1-ol (1/1)
    • DTXSID80788036
    • 54646-37-6
    • Inchi: 1S/C7H8O3S.C5H12O2/c1-6-2-4-7(5-3-6)11(8,9)10;1-3-7-5(2)4-6/h2-5H,1H3,(H,8,9,10);5-6H,3-4H2,1-2H3
    • InChI Key: DTAPQMMXMUQBEB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.O(CC)C(C)CO

Computed Properties

  • Exact Mass: 276.1032
  • Monoisotopic Mass: 276.10314491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 243
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.2Ų

Experimental Properties

  • PSA: 83.83
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